Cas no 110643-90-8 (5-fluoro-3,4-Quinolinediamine)

5-fluoro-3,4-Quinolinediamine structure
5-fluoro-3,4-Quinolinediamine structure
Product Name:5-fluoro-3,4-Quinolinediamine
CAS No:110643-90-8
MF:C9H8FN3
MW:177.178324699402
CID:1098892
PubChem ID:10797381
Update Time:2025-04-20

5-fluoro-3,4-Quinolinediamine Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-3,4-Quinolinediamine
    • 110643-90-8
    • 5-fluoroquinoline-3,4-diamine
    • Inchi: 1S/C9H8FN3/c10-5-2-1-3-7-8(5)9(12)6(11)4-13-7/h1-4H,11H2,(H2,12,13)
    • InChI Key: JEWSHMITRVHYEA-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2C1=C(C(=CN=2)N)N

Computed Properties

  • Exact Mass: 177.07022543g/mol
  • Monoisotopic Mass: 177.07022543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 64.9Ų
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